2-(4-chloro-N-methylsulfonylanilino)-N-(4-iodophenyl)acetamide

• IUPAC Name: 2-(4-chloro-N-methylsulfonylanilino)-N-(4-iodophenyl)acetamide
• InChI: InChI=1S/C15H14ClIN2O3S/c1-23(21,22)19(14-8-2-11(16)3-9-14)10-15(20)18-13-6-4-12(17)5-7-13/h2-9H,10H2,1H3,(H,18,20)
• InChI Key: FPMWHHURHFGQLQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1=CC=C(C=C1)I)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H14ClIN2O3S
• Molecular Weight: 464.7 g/mol

Description

2-(4-chloro-N-methylsulfonylanilino)-N-(4-iodophenyl)acetamide is a synthetic organic compound that features both chloro and iodo substituents on its aromatic rings. Compounds with such structures are often of interest in medicinal chemistry and materials science due to their unique chemical properties and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chloro-N-methylsulfonylanilino)-N-(4-iodophenyl)acetamide typically involves multi-step organic reactions. A common approach might include:

Nitration and Reduction: Starting with a suitable aromatic compound, nitration followed by reduction can introduce amino groups.

Halogenation: Introduction of chloro and iodo groups through halogenation reactions.

Sulfonylation: Reaction with sulfonyl chlorides to introduce the sulfonyl group.

Amide Formation: Coupling reactions to form the acetamide linkage.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of catalysts, high-throughput screening of reaction conditions, and continuous flow chemistry techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the sulfur atom.

Reduction: Reduction reactions could target the nitro groups if present in intermediates.

Substitution: Halogen substituents can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Sodium methoxide, potassium tert-butoxide.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used but could include various substituted aromatic compounds and derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound could be used as a building block for more complex molecules or as a reagent in organic synthesis.

Biology

In biological research, it might be investigated for its potential as a pharmaceutical agent, particularly if it exhibits any bioactivity such as antimicrobial or anticancer properties.

Medicine

If found to be biologically active, it could be developed into a drug candidate for treating specific diseases.

Industry

In industry, it might be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action would depend on the specific biological target. For example, if it acts as an enzyme inhibitor, it might bind to the active site of the enzyme, blocking its activity. The molecular targets and pathways involved would need to be elucidated through experimental studies.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-chloroanilino)-N-(4-iodophenyl)acetamide
• 2-(4-methylsulfonylanilino)-N-(4-iodophenyl)acetamide

Uniqueness

The presence of both chloro and iodo substituents, along with the sulfonyl group, makes 2-(4-chloro-N-methylsulfonylanilino)-N-(4-iodophenyl)acetamide unique. These functional groups can significantly influence the compound’s reactivity, solubility, and biological activity.